2,3-dihydroxy-N-(2-methoxyethyl)quinoxaline-6-sulfonamide

• Molecular Formula: C11H13N3O5S
• Molecular Weight: 299.31 g/mol
• IUPAC Name: N-(2-methoxyethyl)-2,3-dioxo-1,4-dihydroquinoxaline-6-sulfonamide
• InChI: InChI=1S/C11H13N3O5S/c1-19-5-4-12-20(17,18)7-2-3-8-9(6-7)14-11(16)10(15)13-8/h2-3,6,12H,4-5H2,1H3,(H,13,15)(H,14,16)
• InChI Key: VGHWHJZSGOINBJ-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC2=C(C=C1)NC(=O)C(=O)N2

Description

2,3-dihydroxy-N-(2-methoxyethyl)quinoxaline-6-sulfonamide is a useful research compound. Its molecular formula is C11H13N3O5S and its molecular weight is 299.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7.51 g (0.1 mole) of 2-methoxyethylamine in 20 ml of water 5.21 g (0.02 mole) of 1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxalinesulfonyl chloride are added in small portions, under stirring, and the mixture is stirred at room temperature for 16 hours. It is allowed to stand further for 2 days, and then 15 ml of acetic acid and 10 ml of water are added to it. The separated crystals are filtered, washed successively with water and acetone, dried, dissolved in a slight amount of hot dimethyl sulfoxide and precipitated from the solution with water. Thus 3.80 g (63%) of 1,2,3,4-tetra-hydro-N-(2-methoxy-ethyl)-2,3-dioxo-6-quinoxaline sulfonamide are obtained, m.p.: 264-267° C.